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Abstract
Imidazo[1,2-a]pyridine-7-carboxylic acid, with the CAS number 648423-85-2, is a

heterocyclic organic compound that belongs to the imidazo[1,2-a]pyridine class of molecules.

This scaffold is of significant interest in medicinal chemistry due to its versatile biological

activities. This technical guide provides a comprehensive overview of the available information

on Imidazo[1,2-a]pyridine-7-carboxylic acid, including its physicochemical properties, a

plausible synthetic approach, and its potential applications in drug discovery and development,

with a focus on its role as a key building block for more complex bioactive molecules. While

specific biological data for this exact compound is limited in publicly accessible literature, this

guide also explores the well-documented activities of the broader imidazo[1,2-a]pyridine class,

particularly in oncology and inflammatory diseases, to highlight its therapeutic potential.

Introduction
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the

core of numerous compounds with a wide array of pharmacological properties.[1] This bicyclic

heterocyclic system, consisting of a fused imidazole and pyridine ring, is a key pharmacophore

in drugs targeting various therapeutic areas, including oncology, inflammation, and infectious

diseases.[2] Imidazo[1,2-a]pyridine-7-carboxylic acid serves as a versatile synthetic

intermediate, offering a reactive handle for the construction of more complex molecules through
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modification of the carboxylic acid group.[3] Its unique electronic and structural features make it

an attractive starting material for the development of novel therapeutic agents.[3]

Physicochemical Properties
A summary of the key physicochemical properties of Imidazo[1,2-a]pyridine-7-carboxylic
acid is presented in Table 1. This data has been compiled from various chemical suppliers and

databases.

Table 1: Physicochemical Properties of Imidazo[1,2-a]pyridine-7-carboxylic acid

Property Value Source(s)

CAS Number 648423-85-2 [4]

Molecular Formula C₈H₆N₂O₂ [4]

Molecular Weight 162.15 g/mol [4]

Appearance Light yellow to brown solid [3]

Purity ≥95% (HPLC) [3]

Storage Conditions 0-8 °C [3]

Topological Polar Surface Area

(TPSA)
54.6 Å² [4]

logP 1.0325 [4]

Hydrogen Bond Acceptors 3 [4]

Hydrogen Bond Donors 1 [4]

Rotatable Bonds 1 [4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Imidazo[1,2-a]pyridine-7-
carboxylic acid is not readily available in the searched literature, a plausible synthetic route

can be postulated based on established methods for the synthesis of the imidazo[1,2-a]pyridine
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scaffold and its derivatives. A common and effective method involves the condensation of a 2-

aminopyridine derivative with an α-halocarbonyl compound.

Postulated Synthetic Pathway
A likely synthetic pathway for Imidazo[1,2-a]pyridine-7-carboxylic acid involves the

cyclization of a 4-aminonicotinic acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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